(1r)-1-(2,3,4-Trifluorophenyl)ethan-1-ol

• Molecular Formula: C8H7F3O
• Molecular Weight: 176.14 g/mol
• IUPAC Name: (1R)-1-(2,3,4-trifluorophenyl)ethanol
• InChI: InChI=1S/C8H7F3O/c1-4(12)5-2-3-6(9)8(11)7(5)10/h2-4,12H,1H3/t4-/m1/s1
• InChI Key: ILJQOYFGFVFJSO-SCSAIBSYSA-N
• Isomeric SMILES: C[C@H](C1=C(C(=C(C=C1)F)F)F)O
• Canonical SMILES: CC(C1=C(C(=C(C=C1)F)F)F)O

Description

(1R)-1-(2,3,4-Trifluorophenyl)ethan-1-ol is a chiral secondary alcohol featuring a trifluorinated phenyl ring. Its molecular formula is C₈H₇F₃O (MW: 176.14 g/mol), with fluorines at the 2-, 3-, and 4-positions on the aromatic ring and a hydroxyl group at the chiral center .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers of Trifluorophenyl Ethanols

Table 1: Key Differences in Trifluorophenyl Ethanol Isomers

Compound Name	Fluorine Positions	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
(1R)-1-(2,3,4-Trifluorophenyl)ethan-1-ol	2,3,4	C₈H₇F₃O	176.14	Chiral intermediate for drug synthesis
(1R)-1-(2,4,6-Trifluorophenyl)ethan-1-ol	2,4,6	C₈H₇F₃O	176.14	Higher symmetry; used in agrochemicals
2-(2,3,4-Trifluorophenyl)ethan-1-ol	2,3,4 (on ethyl chain)	C₈H₇F₃O	176.14	Non-chiral; lower metabolic stability

Key Observations :

• Steric and Electronic Effects : The 2,3,4-trifluoro substitution in the target compound creates a sterically crowded aromatic ring, reducing rotational freedom compared to the 2,4,6-isomer . This crowding may hinder nucleophilic attack at the para position.
• Chirality : Unlike 2-(2,3,4-trifluorophenyl)ethan-1-ol (hydroxyl on ethyl chain), the target compound’s chiral center enhances its utility in asymmetric synthesis .

Mono- and Di-Fluorinated Analogs

Table 2: Comparison with Mono-/Di-Fluorinated Phenyl Ethanols

Compound Name	Substituents	Molecular Formula	Stereochemical Purity	Physical State	Reference
(R)-1-(3-Fluorophenyl)ethan-1-ol	3-F	C₈H₉FO	88%	Colorless oil
(R)-1-(4-Fluorophenyl)ethan-1-ol	4-F	C₈H₉FO	90%	Colorless oil
(1R)-1-(5-Chloro-2-fluorophenyl)ethan-1-ol	2-F, 5-Cl	C₈H₈ClFO	N/A	Solid (mp data pending)

Key Observations :

• Synthetic Challenges: The trifluorinated target compound likely requires more stringent reaction conditions than mono-/di-fluorinated analogs due to increased electron-withdrawing effects, which can reduce yields or stereochemical purity .

Oxidation and Stability Comparisons

The oxidation of 1-(2,6-dichloro-4-(trifluoromethyl)phenyl)ethan-1-ol to its ketone derivative (75% yield) demonstrates that fluorinated ethanols can undergo oxidation under acidic conditions with Na₂Cr₂O₇ . However, the target compound’s three fluorines may stabilize the intermediate carbocation, slowing oxidation compared to less fluorinated analogs.